2-fluoro-N-(1-(1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide

• IUPAC Name: 2-fluoro-N-[1-[1-(4-fluoro-3-methylphenyl)triazole-4-carbonyl]piperidin-4-yl]benzamide
• InChI: InChI=1S/C22H21F2N5O2/c1-14-12-16(6-7-18(14)23)29-13-20(26-27-29)22(31)28-10-8-15(9-11-28)25-21(30)17-4-2-3-5-19(17)24/h2-7,12-13,15H,8-11H2,1H3,(H,25,30)
• InChI Key: PEXGIHAAURUZNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2C=C(N=N2)C(=O)N3CCC(CC3)NC(=O)C4=CC=CC=C4F)F
• Molecular Formula: C22H21F2N5O2
• Molecular Weight: 425.4 g/mol

Description

2-fluoro-N-(1-(1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide is a useful research compound. Its molecular formula is C22H21F2N5O2 and its molecular weight is 425.44. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

A study investigated the synthesis and in vitro biological properties of fluorinated 2-(4-aminophenyl)benzothiazoles, revealing potent cytotoxicity in breast cancer cell lines with significant specificity and minimal activity against non-malignant cells. The research suggests the potential of fluorinated benzothiazoles as selective anticancer agents, with one derivative undergoing pharmaceutical and preclinical development due to its broad-spectrum activity and the absence of exportable metabolites in sensitive cells (Hutchinson et al., 2001).

Antimicrobial Activity

Another study focused on the antimycobacterial activity of synthesized fluorinated benzothiazolo imidazole compounds, indicating that some compounds exhibited promising antimicrobial properties. This research underlines the potential for developing novel antimicrobial agents based on the structural modification of benzothiazoles (Sathe et al., 2011).

Neurological Applications

Research on serotonin 1A (5-HT1A) receptors in the living brain of Alzheimer's disease patients using a selective molecular imaging probe highlighted the decrease in receptor densities in both hippocampi and raphe nuclei. The study suggests that the decrease in 5-HT1A receptors correlates with clinical symptom severity, implying the potential therapeutic target for neurological conditions (Kepe et al., 2006).

Synthesis and Structural Analysis

One study described the catalyst- and solvent-free synthesis of a fluorinated compound through a microwave-assisted Fries rearrangement, showcasing an efficient approach for the regioselective synthesis of heterocyclic amide derivatives. This research highlights innovative synthetic methodologies for producing complex fluorinated compounds with potential biological applications (Moreno-Fuquen et al., 2019).